N,N-Diethyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine

• IUPAC Name: 6-(benzenesulfinylmethyl)-N,N-diethyl-2-phenylpyrimidin-4-amine
• InChI: InChI=1S/C21H23N3OS/c1-3-24(4-2)20-15-18(16-26(25)19-13-9-6-10-14-19)22-21(23-20)17-11-7-5-8-12-17/h5-15H,3-4,16H2,1-2H3
• InChI Key: AQXCLNQJBPZYGY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=C1)CS(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N,N-Diethyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in the regulation of cholesterol transport and steroidogenesis. DPA-714 has been extensively studied for its potential use in various scientific research applications.

Scientific Research Applications

Antimicrobial Applications

Research has explored the incorporation of pyrimidine derivatives into polyurethane varnishes and printing ink pastes for antimicrobial surface coatings. These compounds exhibit significant antimicrobial effects against various microbial strains, suggesting potential for N,N-Diethyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine in similar applications, especially if it possesses similar structural features conducive to antimicrobial activity (El‐Wahab et al., 2015).

Material Science and Polymers

Pyrimidine derivatives have been utilized in the synthesis of novel polymers, such as poly(pyridine−imide), which exhibit high solubility in various solvents, good thermal stability, and unique optical properties. These polymers can be used in creating flexible and tough films, indicating that N,N-Diethyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine could find applications in the development of new polymeric materials with enhanced physical and chemical properties (Liaw et al., 2007).

Optical and Electrochemical Applications

The synthesis of new diamines containing pyridine heterocyclic groups has led to the development of poly(pyridine−imide) films with potential applications as "off–on" fluorescent switches for acids. These materials demonstrate good thermal stability and distinctive optical properties, suggesting that similar pyrimidine derivatives, including N,N-Diethyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine, could be explored for use in optical sensors, electrochromic devices, or as biological labeling reagents (Wang et al., 2008).

Nonlinear Optical (NLO) Properties

Studies on thiopyrimidine derivatives have highlighted their significant potential in nonlinear optics (NLO) and optoelectronic applications due to their favorable electronic and structural properties. This suggests that N,N-Diethyl-2-phenyl-6-((phenylsulfinyl)methyl)-4-pyrimidinamine could also be investigated for its NLO characteristics, which could be beneficial in the development of new materials for optoelectronic devices (Hussain et al., 2020).